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Compound of Interest

Compound Name: SU056

Cat. No.: B11935225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-metastatic properties of

SU056, a novel Y-box binding protein 1 (YB-1) inhibitor, against the standard-of-care

chemotherapy, paclitaxel, in preclinical models of ovarian cancer. The data presented is based

on published experimental findings and aims to offer an objective evaluation of SU056's

potential as an anti-metastatic agent.

Performance Comparison: SU056 vs. Paclitaxel
The following tables summarize the in vivo efficacy of SU056, both as a monotherapy and in

combination with paclitaxel, in inhibiting tumor growth and metastasis in ovarian cancer mouse

models.

Table 1: In Vivo Efficacy of SU056 Monotherapy in an Ovarian Cancer Mouse Model

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11935225?utm_src=pdf-interest
https://www.benchchem.com/product/b11935225?utm_src=pdf-body
https://www.benchchem.com/product/b11935225?utm_src=pdf-body
https://www.benchchem.com/product/b11935225?utm_src=pdf-body
https://www.benchchem.com/product/b11935225?utm_src=pdf-body
https://www.benchchem.com/product/b11935225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
Group

Dosage

Primary
Tumor
Weight
Reduction

Reduction
in Lung
Metastases

Cell Line
Used

Mouse
Model

SU056
20 mg/kg

(i.p.)

2-fold

reduction

compared to

control[1]

3-fold

reduction

compared to

control[1]

ID8 Syngeneic

Control

(Saline)
- - - ID8 Syngeneic

Table 2: Synergistic Anti-Tumor Effect of SU056 and Paclitaxel in an Ovarian Cancer Mouse

Model

Treatment
Group

Dosage
Tumor Growth
Inhibition

Cell Line Used Mouse Model

SU056 +

Paclitaxel

SU056: 10 mg/kg

(i.p., daily);

Paclitaxel: 5

mg/kg (i.p.,

weekly)

Greater

reduction in

tumor growth

compared to

either agent

alone.[1]

OVCAR8 Immunodeficient

SU056
10 mg/kg (i.p.,

daily)

Reduced tumor

growth.[1]
OVCAR8 Immunodeficient

Paclitaxel
5 mg/kg (i.p.,

weekly)

Reduced tumor

growth.[1]
OVCAR8 Immunodeficient

Experimental Protocols
A detailed methodology for a representative in vivo metastasis study is provided below. This

protocol is a synthesis of established methods for ovarian cancer metastasis models.

Orthotopic Murine Model of Ovarian Cancer Metastasis
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This experimental workflow is designed to assess the anti-metastatic efficacy of therapeutic

agents in a clinically relevant model of ovarian cancer.
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Cell Culture and Preparation

Animal Model and Tumor Induction

Therapeutic Intervention

Data Collection and Analysis

1. Culture ID8 mouse ovarian cancer cells

2. Harvest and prepare a single-cell suspension

3. Inject ID8 cells into the ovarian bursa of C57BL/6 mice

4. Monitor primary tumor growth and metastasis formation (e.g., via bioluminescence imaging)

5. Randomize mice into treatment groups

6. Administer SU056, Paclitaxel, combination, or vehicle control

7. Continue monitoring tumor burden and survival

8. Perform necropsy at study endpoint

9. Quantify primary tumor weight and metastatic nodules in relevant organs (e.g., lungs)
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Upstream Signaling YB-1 Regulation

Downstream Metastatic Processes

PI3K/AKT

YB-1

Activates

Ras/MEK/ERK

Activates

MDR1 (Drug Resistance)

Upregulates

c-Myc (Proliferation)

Upregulates

Snail (EMT)

Upregulates

HIF1α (Angiogenesis)

Upregulates

EGFR (Cell Survival)

Upregulates

SU056

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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